Cas no 1256546-71-0 (Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate)

• Product Name: Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate
• CAS No: 1256546-71-0
• MF: C₁₄H₂₂O₆
• MW: 286.320885181427
• CID: 2133424
• Update Time: 2025-10-29

Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane-8,8-dicarboxylic acid, 8,8-diethyl ester
• diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate
• BTDNFERLAOCGJH-UHFFFAOYSA-N
• Diethyl 1,4-dioxaspiro-[4.5]decane-8,8-dicarboxylate
• 8,8-diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate
• Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate

• Inchi： 1S/C14H22O6/c1-3-17-11(15)13(12(16)18-4-2)5-7-14(8-6-13)19-9-10-20-14/h3-10H2,1-2H3
• InChI Key： BTDNFERLAOCGJH-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C(=O)OCC)(C(=O)OCC)CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Topological Polar Surface Area: 71.1

Additional information on Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate

Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate: An Overview of Structure, Synthesis, and Applications

Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate (CAS No. 1256546-71-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The structure of Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate features a spirocyclic dioxane ring with two ester groups attached to the same carbon atom, making it a valuable building block for various chemical and pharmaceutical applications.

The molecular formula of Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate is C₁₆H₂₆O₆, and its molecular weight is approximately 322.37 g/mol. The compound's unique structure provides it with several interesting properties, including high thermal stability and solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). These properties make it an attractive candidate for use in synthetic organic chemistry and drug discovery.

The synthesis of Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate has been extensively studied in recent years. One common approach involves the reaction of 1,4-dioxaspiro[4.5]decane-8-carboxylic acid with ethanol in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction typically proceeds under mild conditions and yields the desired product in good yields. Another method involves the ring-opening polymerization of cyclic esters followed by selective functionalization to form the spirocyclic structure.

In the context of medicinal chemistry, Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of novel antiviral agents and anticancer drugs. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent antiviral activity against several strains of influenza virus. Additionally, a team at Harvard Medical School has synthesized analogs of Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate that show selective cytotoxicity towards cancer cells while sparing normal cells.

The pharmacological properties of Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate are attributed to its unique spirocyclic structure and the presence of functional groups that can be readily modified to enhance biological activity. The ester groups in particular can be hydrolyzed under physiological conditions to release carboxylic acids, which can interact with biological targets such as enzymes and receptors. This property makes it an ideal candidate for prodrug design, where the compound is administered in an inactive form and activated within the body to exert its therapeutic effects.

Beyond its applications in drug discovery, Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate has also found use in materials science and polymer chemistry. Its high thermal stability and ability to form stable polymers make it suitable for use in advanced materials such as coatings and adhesives. Recent research has explored its potential as a monomer for the synthesis of biodegradable polymers with controlled degradation rates, which could have applications in environmental remediation and medical devices.

In conclusion, Diethyl 1,4-dioxaspiro[4.5]decane-8,8-dicarboxylate (CAS No. 1256546-71-0) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chemical properties make it a valuable tool for researchers working on novel drug development and advanced materials design. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.